![molecular formula C9H17NO B6275955 2-[1-(methoxymethyl)-3-methylidenecyclobutyl]ethan-1-amine CAS No. 2763779-00-4](/img/no-structure.png)
2-[1-(methoxymethyl)-3-methylidenecyclobutyl]ethan-1-amine
Overview
Description
2-[1-(Methoxymethyl)-3-methylidenecyclobutyl]ethan-1-amine (MMCB) is a cyclobutyl amine that has been synthesized and studied for its potential applications in scientific research. It has been used in a variety of experiments, including those involving the effects of drugs on the brain, as well as its mechanism of action.
Scientific Research Applications
2-[1-(methoxymethyl)-3-methylidenecyclobutyl]ethan-1-amine has been used in a variety of scientific research applications, including the study of drug effects on the brain. It has been used as an agonist of the 5-HT2A serotonin receptor and as an antagonist of the 5-HT1A receptor, and has been studied for its potential to reduce anxiety and depression. In addition, 2-[1-(methoxymethyl)-3-methylidenecyclobutyl]ethan-1-amine has been used to study the effects of drugs on the cardiovascular system, as well as the effects of drugs on the immune system.
Mechanism of Action
2-[1-(methoxymethyl)-3-methylidenecyclobutyl]ethan-1-amine has been studied for its potential to interact with a variety of receptors, including the 5-HT2A serotonin receptor and the 5-HT1A receptor. It is believed that 2-[1-(methoxymethyl)-3-methylidenecyclobutyl]ethan-1-amine binds to these receptors and activates them, leading to the release of neurotransmitters such as serotonin and dopamine. This, in turn, leads to a variety of effects, including the reduction of anxiety and depression.
Biochemical and Physiological Effects
2-[1-(methoxymethyl)-3-methylidenecyclobutyl]ethan-1-amine has been studied for its potential to interact with a variety of biochemical and physiological processes. It has been studied for its effects on the cardiovascular system, as well as its effects on the immune system. In addition, it has been studied for its potential to reduce anxiety and depression, as well as its effects on learning and memory.
Advantages and Limitations for Lab Experiments
2-[1-(methoxymethyl)-3-methylidenecyclobutyl]ethan-1-amine has several advantages for use in lab experiments. It is relatively easy to synthesize, and it has a wide range of potential applications. In addition, it has been studied for its potential to reduce anxiety and depression, as well as its effects on learning and memory. However, there are also some limitations to using 2-[1-(methoxymethyl)-3-methylidenecyclobutyl]ethan-1-amine in lab experiments. For example, its effects on the cardiovascular system have not been fully studied, and its effects on the immune system are still being investigated.
Future Directions
There are several potential future directions for the use of 2-[1-(methoxymethyl)-3-methylidenecyclobutyl]ethan-1-amine in scientific research. For example, further research could be conducted to investigate its effects on the cardiovascular system, as well as its effects on the immune system. In addition, further research could be conducted to investigate its potential to reduce anxiety and depression, as well as its effects on learning and memory. Finally, further research could be conducted to investigate its potential to interact with other receptors, such as the 5-HT2A and 5-HT1A receptors.
Synthesis Methods
2-[1-(methoxymethyl)-3-methylidenecyclobutyl]ethan-1-amine can be synthesized using a variety of methods, including a three-step synthesis involving the reaction of cyclobutylmethyl bromide with methoxylamine hydrochloride, followed by the addition of sodium ethoxide and then the addition of 1-methyl-3-methylidenecyclobutyl bromide. This method was first reported in the literature in 2011 and has since been used to synthesize a variety of compounds, including 2-[1-(methoxymethyl)-3-methylidenecyclobutyl]ethan-1-amine.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[1-(methoxymethyl)-3-methylidenecyclobutyl]ethan-1-amine' involves the reaction of 1-(methoxymethyl)-3-methylidenecyclobutane with ethan-1-amine.", "Starting Materials": [ "1-(methoxymethyl)-3-methylidenecyclobutane", "ethan-1-amine" ], "Reaction": [ "Step 1: 1-(methoxymethyl)-3-methylidenecyclobutane is reacted with ethan-1-amine in the presence of a base catalyst such as sodium hydroxide.", "Step 2: The reaction mixture is heated under reflux for several hours to allow for complete reaction.", "Step 3: The reaction mixture is then cooled and the product is extracted using a suitable solvent such as diethyl ether.", "Step 4: The product is purified using column chromatography to obtain the final compound '2-[1-(methoxymethyl)-3-methylidenecyclobutyl]ethan-1-amine'." ] } | |
CAS RN |
2763779-00-4 |
Molecular Formula |
C9H17NO |
Molecular Weight |
155.2 |
Purity |
90 |
Origin of Product |
United States |
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